Cas no 83538-74-3 (Carbamothioic acid,[4-[(4-nitrophenyl)amino]phenyl]-, O-phenyl ester (9CI))
83538-74-3 structure
Product Name:Carbamothioic acid,[4-[(4-nitrophenyl)amino]phenyl]-, O-phenyl ester (9CI)
CAS No:83538-74-3
MF:C19H15N3O3S
MW:365.405702829361
CID:724704
PubChem ID:5487655
Update Time:2024-10-26
Carbamothioic acid,[4-[(4-nitrophenyl)amino]phenyl]-, O-phenyl ester (9CI) Chemical and Physical Properties
Names and Identifiers
-
- Carbamothioic acid,[4-[(4-nitrophenyl)amino]phenyl]-, O-phenyl ester (9CI)
- [4-(4-nitroanilino)-2-phenylphenyl]carbamothioic S-acid
- Carbamothioic acid, (4-((4-nitrophenyl)amino)phenyl)-, O-phenyl ester
- Phenithionate
- DTXCID50154921
- Phenyl-4-nitrodiphenylamine-4'-thiocarbamate
- DTXSID50232430
- 83538-74-3
-
- Inchi: 1S/C19H15N3O3S/c23-22(24)17-12-10-15(11-13-17)20-14-6-8-16(9-7-14)21-19(26)25-18-4-2-1-3-5-18/h1-13,20H,(H,21,26)
- InChI Key: APHVAXJCHYGZAZ-UHFFFAOYSA-N
- SMILES: [O-][N+](C1C=CC(NC2C=CC(NC(OC3C=CC=CC=3)=S)=CC=2)=CC=1)=O
Computed Properties
- Exact Mass: 365.083412
- Monoisotopic Mass: 365.083412
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 26
- Rotatable Bond Count: 4
- Complexity: 485
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 88
- XLogP3: 4.7
Experimental Properties
- Density: 1.388
- Refractive Index: 1.723
Carbamothioic acid,[4-[(4-nitrophenyl)amino]phenyl]-, O-phenyl ester (9CI) Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | P872082-1mg |
Phenithionate |
83538-74-3 | 98% | 1mg |
¥900.00 | 2022-01-13 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1102360-1mg |
Phenithionate |
83538-74-3 | 98% | 1mg |
¥1170.00 | 2024-07-28 |
Carbamothioic acid,[4-[(4-nitrophenyl)amino]phenyl]-, O-phenyl ester (9CI) Related Literature
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Saeideh Mirfakhraei,Malak Hekmati,Fereshteh Hosseini Eshbala,Hojat Veisi New J. Chem., 2018,42, 1757-1761
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Vitaly Gurylev,Chung-Yi Su,Tsong-Pyng Perng Phys. Chem. Chem. Phys., 2016,18, 16033-16038
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A. M. Al-Sabagh,F. Z. Yehia,David R. K. Harding,Gh. Eshaq,A. E. ElMetwally Green Chem., 2016,18, 3997-4003
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Amit Kumar Majhi,Subbarao Kanchi,V. Venkataraman,K. G. Ayappa,Prabal K. Maiti Soft Matter, 2015,11, 8632-8640
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Bruce Parkinson Energy Environ. Sci., 2010,3, 509-511
83538-74-3 (Carbamothioic acid,[4-[(4-nitrophenyl)amino]phenyl]-, O-phenyl ester (9CI)) Related Products
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